Cas no 65222-84-6 (Didodecyl Dodecanebis(dithioate))

• Product Name: Didodecyl Dodecanebis(dithioate)
• CAS No: 65222-84-6
• MF: C₃₆H₇₀S₄
• MW: 631.201006412506
• CID: 961642
• PubChem ID: 327738
• Update Time: 2025-04-19

Didodecyl Dodecanebis(dithioate) Chemical and Physical Properties

Names and Identifiers

• Didodecyl Dodecanebis(dithioate)
• 1,12-bis(dodecylsulfanyl)dodecane-1,12-dithione
• AC1L715W
• CTK2F6086
• Didodecyldodecanbis(dithioat)
• NSC303866
• NSC-303866
• DTXSID10316508
• 65222-84-6

• Inchi： 1S/C36H70S4/c1-3-5-7-9-11-13-17-21-25-29-33-39-35(37)31-27-23-19-15-16-20-24-28-32-36(38)40-34-30-26-22-18-14-12-10-8-6-4-2/h3-34H2,1-2H3
• InChI Key： VYERBLYUNZSEQK-UHFFFAOYSA-N
• SMILES： S(C(CCCCCCCCCCC(=S)SCCCCCCCCCCCC)=S)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 630.4365
• Monoisotopic Mass: 630.43603693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 40
• Rotatable Bond Count: 35
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.3
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 0
• LogP: 14.85040